Cas no 138500-86-4 (2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile)

2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile structure
138500-86-4 structure
Product Name:2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
CAS No:138500-86-4
MF:C14H18BNO2
MW:243.109223842621
MDL:MFCD02179459
CID:64539
PubChem ID:3842922
Update Time:2025-04-18

2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile
    • 4-(Cyanomethyl)phenylboronic acid pinacol cyclic ester
    • 2-[(4-Cyanomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-(Cyanomethyl)benzeneboronic acid pinacol cyclic ester
    • 4-(CYANOMETHYL) BENZENEBORONIC ACID PINACOL ESTER
    • 4-(Cyanomethyl)phenlyboronic acid pinacol ester
    • 4-Cyanomethylphenylboronic acid, pinacol ester
    • (4-Cyanomethyl)phenylboronic acid pinacol ester
    • 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
    • 4-(Cyanomethyl)phenylboronic acid pinacol ester
    • 1,3,2-Dioxaborolane,benzeneacetonitrile deriv.
    • 4-(Cyanomethyl)benzeneboronic acid pinacol ester
    • 2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
    • (4-(CYANOMETHYL)PHENYL)BORONIC ACID PINACOL ESTER
    • [4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile
    • (4-(4,4,5,5
    • 4-(Cyanomethyl)phenylboronic acid pinacol ester, AldrichCPR
    • EN300-221847
    • J-007146
    • CS-0052091
    • 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) phenyl)acetonitrile
    • Z2044782780
    • (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetonitrile
    • URWMFRYGXSHPRV-UHFFFAOYSA-N
    • SCHEMBL1163929
    • 4-Cyanomethylphenylboronic acid pinacol ester
    • AKOS015913843
    • DTXSID20397186
    • (4-Cyanomethylphenyl)boronic acid, pinacol ester
    • 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) acetonitrile
    • SY256206
    • AS-39948
    • MFCD02179459
    • PB10214
    • [4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PHENYL]-ACETONITRILE
    • FT-0643286
    • BENZENEACETONITRILE, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • 138500-86-4
    • DB-016039
    • MDL: MFCD02179459
    • Inchi: 1S/C14H18BNO2/c1-13(2)14(3,4)18-15(17-13)12-7-5-11(6-8-12)9-10-16/h5-8H,9H2,1-4H3
    • InChI Key: URWMFRYGXSHPRV-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(CC#N)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 243.14300
  • Monoisotopic Mass: 243.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.2

Experimental Properties

  • Color/Form: White solid
  • Density: 1.05
  • Melting Point: 68-72°C
  • Boiling Point: 369.3°Cat760mmHg
  • Flash Point: 177.2°C
  • Refractive Index: 1.505
  • PSA: 42.25000
  • LogP: 2.05188
  • Solubility: Insoluble in water

2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile Security Information

2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile Pricemore >>

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2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetonitrile Production Method

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